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Compound of Interest

Compound Name: N,N'-Dimethylquinacridone

Cat. No.: B100281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Dimethylquinacridone, also known by the acronym DMQA, is a synthetic organic

compound belonging to the quinacridone family of pigments.[1] Identified by the CAS number

19205-19-7, this molecule has garnered significant interest not only for its properties as a high-

performance pigment but also for its applications in the field of organic electronics, particularly

in Organic Light-Emitting Diodes (OLEDs).[1] Its rigid, planar structure and photophysical

properties make it a valuable material for researchers in materials science and electronic

engineering. This guide provides a comprehensive overview of the known properties, spectral

data, and safety information for N,N'-Dimethylquinacridone.

Chemical and Physical Properties
N,N'-Dimethylquinacridone is a red crystalline powder with a high melting point, indicative of

its stable molecular structure.[1] It is characterized by its vibrant color and excellent

lightfastness, which are hallmarks of the quinacridone class of compounds.
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Property Value Source(s)

CAS Number 19205-19-7 [1][2]

Molecular Formula C₂₂H₁₆N₂O₂ [1][2]

Molecular Weight 340.37 g/mol [1]

IUPAC Name
5,12-dimethylquinolino[2,3-

b]acridine-7,14-dione
[2]

Synonyms

DMQA, 5,12-Dihydro-5,12-

dimethylquino[2,3-b]acridine-

7,14-dione

[1]

Appearance Red powder/crystals [1]

Melting Point 286 °C (decomposes) [1]

Purity >99% (sublimed) [1]

Spectral Data
The spectral properties of N,N'-Dimethylquinacridone are crucial for understanding its

electronic transitions and its performance in optical and electronic applications.

UV-Visible Absorption and Photoluminescence
N,N'-Dimethylquinacridone exhibits strong absorption in the visible region, which is

responsible for its red color. Its photoluminescence properties are key to its use as a green

dopant in OLEDs.[1]

Spectral Property Wavelength (λmax) Solvent Source(s)

UV-Vis Absorption 294 nm, 510 nm THF [1]

Photoluminescence

(Emission)
523 nm THF [1]

Infrared (IR) Spectroscopy
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The FT-IR spectrum of N,N'-Dimethylquinacridone provides information about its functional

groups and molecular structure. A detailed analysis of the IR spectrum has been reported,

confirming the presence of the different substituents at the nitrogen atoms and indicating that

no degradation or loss of the substituent groups occurred upon purification by vacuum

sublimation.

Mass Spectrometry
Mass spectrometry data for N,N'-Dimethylquinacridone is available, with the top peak

observed at an m/z of 340, corresponding to the molecular ion.[2]

Mass Spectrometry Data Value Source(s)

m/z Top Peak 340 [2]

m/z 2nd Highest 341 [2]

m/z 3rd Highest 325 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectral data with peak assignments for N,N'-Dimethylquinacridone
are not readily available in the public domain. While some commercial suppliers state that the

proton NMR spectrum conforms to the expected structure, the raw data and detailed analysis

are not provided.[3]

Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of N,N'-Dimethylquinacridone
is not widely published in readily accessible scientific literature. However, it is generally

understood that its synthesis involves a multi-step chemical process. One patented method for

a related compound, 2,9-dimethyl quinacridone, involves the oxidation of 2,9-dimethyl-6,13-

dihydroquinacridone. The purification of N,N'-Dimethylquinacridone for electronic applications

is typically achieved through temperature gradient sublimation.

Applications in OLEDs
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A primary application of N,N'-Dimethylquinacridone is as a green dopant material in OLEDs.

[1] In this context, it is introduced in small quantities into a host material to tune the emission

color and improve device efficiency and stability. It is believed that DMQA can help prevent the

formation of excimers, which can decrease the lifetime of OLED devices.[1]
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Conceptual workflow of DMQA as a dopant in an OLED.

Safety and Handling
The Safety Data Sheet (SDS) for N,N'-Dimethylquinacridone (DMQA) should be consulted

before handling. General laboratory safety practices, including the use of personal protective
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equipment such as gloves, safety glasses, and a lab coat, are recommended. The substance

should be handled in a well-ventilated area.

Conclusion
N,N'-Dimethylquinacridone is a versatile organic material with established use as a pigment

and growing importance in the field of organic electronics. While much of its fundamental

chemical and physical data is well-documented, a notable gap exists in the public availability of

detailed NMR spectra and a standardized, step-by-step synthesis protocol. Further research

and publication in these areas would be highly beneficial to the scientific community, facilitating

broader and more advanced applications of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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